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Compound of Interest

Compound Name: 3-Cyclohexylpyrrolidine

Cat. No.: B1351582

Essential Safety and Handling Guide for 3-
Cyclohexylpyrrolidine

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Cyclohexylpyrrolidine was not located.
The following guidance is based on safety data for structurally similar compounds, including
Pyrrolidine, 1-Cyclohexyl-2-pyrrolidinone, and 1-Cyclohexylpyrrolidine, as well as general
laboratory safety protocols. Researchers, scientists, and drug development professionals must
conduct a thorough risk assessment before handling this compound and consult with their
institution's Environmental Health and Safety (EHS) department.

This guide provides immediate, essential safety and logistical information for the operational
use and disposal of 3-Cyclohexylpyrrolidine in a laboratory setting.

Quantitative Data Summary

The following tables summarize quantitative data for structurally related compounds. This
information should be used as a preliminary guide for risk assessment.

Table 1: Physical and Chemical Properties of Related Compounds
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1-Cyclohexyl-2-

Property Pyrrolidine (CAS 123-75-1)  pyrrolidinone (CAS 6837-
24-7)
Molecular Formula C4HO9N C10H17NO

Boiling Point 87 - 88 °C (189 - 190 °F) 154 °C (309.2 °F)[1]
Density 0.852 g/cm3 at 25 °C (77 °F) Not Available
Flash Point Not Available 145 °C (293 °F)[1]

Water Solubility

Soluble

Likely mobile in water systems

due to its water solubility.[1]

Table 2: Toxicological Data of Related Compounds

Route of .
Compound Species Dose Effect
Exposure
1-Cyclohexyl-2- LD50 =370 Harmful if
o Oral Rat
pyrrolidinone mg/kg[1] swallowed.[1]
) LC50 =120 ppm Fatal if inhaled.
Inhalation Rat
(1 h[i] [1]
Harmful in
, _ LD50 = 1600 , _
Skin Rabbit contact with skin.
mg/kg[2]

[1]

Table 3: Hazard Classifications of Related Compounds
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Compound GHS Hazard Classification

Highly flammable liquid and vapour (H225),
o Harmful if swallowed or if inhaled (H302 +
Pyrrolidine .
H332), Causes severe skin burns and eye

damage (H314), Harmful to aquatic life (H402).

Harmful if swallowed (Acute Tox. 4), Harmful in
contact with skin (Acute Tox. 4), Fatal if inhaled
o (Acute Tox. 2), Causes skin irritation (Skin Irrit.
1-Cyclohexyl-2-pyrrolidinone ) S )
2), Causes serious eye irritation (Eye Irrit. 2),

May cause respiratory irritation (STOT SE 3).[1]
[3]

Experimental Protocols: Safe Handling and Disposal

1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: Always handle 3-Cyclohexylpyrrolidine in a well-ventilated area, preferably
within a certified chemical fume hood.[2][3]

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[3]

e Skin Protection:

o Gloves: Wear two pairs of chemically resistant gloves, with the outer glove extending over
the cuff of the lab coat. Nitrile or neoprene gloves are recommended.[3]

o Protective Clothing: A flame-retardant and chemically resistant lab coat or coveralls should
be worn.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an organic vapor cartridge is required.[3]

2. Step-by-Step Handling Procedure
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Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.[2] Prepare all necessary equipment and reagents within the chemical
fume hood.

Dispensing: Use only non-sparking tools and ground/bond the container and receiving
equipment to prevent static discharge.

During Use: Keep the container tightly closed when not in use.[3] Avoid breathing vapors or
mists.[3] Do not eat, drink, or smoke in the work area.[4]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4]
. Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[4] Remove contact lenses if present and easy to do so. Continue rinsing.[4]
Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[4] If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical
attention.

Spills:

o Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection.

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.
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o Clean the spill area with soap and water.
4. Disposal Plan

o Waste Collection: All waste containing 3-Cyclohexylpyrrolidine, including contaminated
absorbent materials and disposable PPE, must be collected in a designated, sealed, and
properly labeled hazardous waste container.

o Disposal: Dispose of the hazardous waste through an approved waste disposal plant.[3][4]
Do not dispose of it down the drain. Follow all local, state, and federal regulations for
hazardous waste disposal.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-Cyclohexylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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